2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine

• CAS: 30094-06-5

Core Science & Biosynthesis

Technical Whitepaper: Chemical Structure, Physical Properties, and Applications of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine

Executive Summary

As the demands for advanced moisture scavengers, controlled-release prodrugs, and specialized chemical intermediates grow, sterically hindered heterocyclic compounds have emerged as critical architectural building blocks. 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine (CAS 30094-06-5)[] is a highly specialized derivative of the 1,3-oxazolidine family. This whitepaper provides an in-depth technical analysis of its structural chemistry, physical properties, and self-validating synthesis protocols, designed specifically for researchers and drug development professionals.

Structural Chemistry and Mechanistic Significance

The chemical behavior of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine is dictated by two primary structural features:

• The 2-(2-Methoxyphenyl) Substitution: The ortho-methoxy group on the phenyl ring provides significant electron density through resonance and inductive effects. This electron-rich aromatic system stabilizes the transient iminium ion formed during ring-opening, while also increasing the overall lipophilicity of the molecule.

• The 3,4,4-Trimethyl Enclosure: The presence of a gem-dimethyl group at the C4 position, coupled with an N-methyl group at position 3, creates extreme steric encumbrance around the nitrogen and oxygen heteroatoms.

In solution, 1,3-oxazolidines exist in a dynamic Ring-Chain Tautomerism equilibrium with their open-chain Schiff base (iminium) forms. However, the severe steric bulk of the 3,4,4-trimethyl configuration kinetically traps the molecule in the closed-ring form, preventing rapid hydrolysis and making it an exceptionally stable intermediate compared to unhindered oxazolidines ([2]).

Physical and Chemical Properties

To facilitate rapid comparison for formulation and synthetic planning, the quantitative physical and chemical properties of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine are summarized below.

Property	Value	Source / Validation
CAS Number	30094-06-5	[]
Molecular Formula	C₁₃H₁₉NO₂	Structural Derivation
Molecular Weight	221.29 g/mol	[3]
Exact Mass	221.141578 Da	[3]
Rotatable Bond Count	2	[3]
Hydrogen Bond Acceptors	3 (N, O, O-CH₃)	Structural Derivation
Hydrogen Bond Donors	0	Structural Derivation

Synthesis and Self-Validating Experimental Protocol

The synthesis of this compound relies on the condensation of an aromatic aldehyde with a sterically hindered amino alcohol. As an Application Scientist, I emphasize designing workflows that provide macroscopic proof of microscopic success.

Step-by-Step Methodology

Reagents: 2-Methoxybenzaldehyde (1.0 eq) and 2-Methyl-2-(methylamino)propan-1-ol (1.05 eq).

• Preparation & Solvent Selection: Suspend the reactants in anhydrous toluene to achieve a 0.5 M concentration.

  • Causality: Toluene is specifically selected because its boiling point (110.6 °C) facilitates the rapid azeotropic distillation of water. Removing water is thermodynamically required to push the equilibrium entirely toward the closed-ring oxazolidine. A slight excess of the amino alcohol compensates for evaporative loss and ensures complete consumption of the aldehyde.

• Reaction Execution: Attach a Dean-Stark trap and a reflux condenser to the reaction flask. Heat the mixture to reflux for 4–6 hours.

  • Self-Validating System: This protocol acts as a self-validating system. The theoretical yield of water for a 1-mole scale reaction is exactly 18.0 mL. The macroscopic accumulation of this exact volume in the Dean-Stark trap provides real-time, visual confirmation that the microscopic condensation is 100% complete, eliminating the need for constant, disruptive TLC sampling.

• Isolation: Once water evolution ceases, cool the reaction to room temperature. Remove the toluene under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil via fractional vacuum distillation to yield the pure 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine as a clear to pale-yellow liquid.

Fig 1: Synthesis workflow and ring-chain tautomerism of the oxazolidine derivative.

Applications: Moisture Scavenging and Prodrug Kinetics

The 3,4,4-trimethyl-1,3-oxazolidine core is widely utilized in industrial chemistry as a moisture scavenger in polyurethane coatings and as an antimicrobial preservative ([4], [5]).

Mechanism of Action

When exposed to water, the oxazolidine ring undergoes hydrolysis to release the parent aldehyde and amino alcohol.

• Causality of Steric Hindrance: In unhindered oxazolidines, this hydrolysis is nearly instantaneous. However, the gem-dimethyl groups at C4 physically block the trajectory of incoming water molecules (nucleophilic attack) toward the protonated nitrogen/carbon centers. This steric shield dramatically slows the reaction kinetics, transforming the molecule from a rapidly degrading species into a controlled, sustained-release moisture scavenger or prodrug payload.

Fig 2: Controlled hydrolysis pathway of sterically hindered 1,3-oxazolidines.

Analytical Characterization Standards

To verify the integrity of the synthesized compound, the following analytical markers should be observed:

• ¹H NMR (CDCl₃): The diagnostic acetal-like proton at the C2 position of the oxazolidine ring typically appears as a distinct singlet between δ 5.0 - 5.5 ppm. The methoxy group (-OCH₃) will appear as a sharp singlet near δ 3.8 ppm. The gem-dimethyl protons at C4 will appear as two distinct singlets (due to the chiral center at C2 creating a diastereotopic environment) between δ 1.0 - 1.3 ppm.

• FT-IR: The successful closure of the ring is confirmed by the complete absence of the strong carbonyl (C=O) stretch of the starting aldehyde at ~1690 cm⁻¹ and the absence of the broad O-H/N-H stretches from the amino alcohol. Strong C-O-C stretching bands will appear in the 1050–1150 cm⁻¹ region.

References

• National Center for Biotechnology Information (PubChem). "3,4,4-Trimethyloxazolidine | C6H13NO | CID 62271." Retrieved from: [Link]

• Google Patents. "US20200299521A1 - Peptide-containing antimicrobial coating compositions.

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Navigating the Thermodynamic Landscape of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The 1,3-oxazolidine moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds and serving as a versatile synthetic intermediate. The thermodynamic stability of these heterocyclic systems is a critical parameter that dictates their suitability for various applications, from drug delivery systems to chiral auxiliaries. This guide provides a comprehensive technical analysis of the factors governing the thermodynamic stability of a specific class of these compounds: 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine derivatives. By synthesizing established principles with field-proven insights, this document aims to equip researchers with the knowledge to predict, control, and harness the stability of these valuable molecules.

The Dynamic Heart of the Oxazolidine: Ring-Chain Tautomerism

The thermodynamic stability of 1,3-oxazolidines is intrinsically linked to a dynamic equilibrium known as ring-chain tautomerism.[1][2] This phenomenon involves the reversible interconversion between the cyclic oxazolidine structure and its open-chain Schiff base (or imine) counterpart. The position of this equilibrium is the primary determinant of the overall stability of the oxazolidine ring and is profoundly influenced by a delicate interplay of electronic, steric, and stereochemical factors.

The equilibrium can be generally represented as follows:

Caption: Ring-Chain Tautomerism in 1,3-Oxazolidines.

Understanding the factors that shift this equilibrium towards the cyclic form is paramount to enhancing the thermodynamic stability of the oxazolidine derivative.

Deconstructing Stability: The Influence of Molecular Architecture

The thermodynamic stability of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine is not a monolithic property but rather the sum of contributions from its distinct structural features.

The 2-Aryl Substituent: An Electronic Tug-of-War

The nature of the substituent on the C2-aryl ring plays a pivotal role in modulating the electronic character of the acetal-like carbon (C2), thereby influencing the ring-chain equilibrium.

• Electron-Donating Groups (EDGs): The ortho-methoxy group on the phenyl ring is a key feature of the target molecule. As an electron-donating group, it increases the electron density at the C2 position. This increased electron density stabilizes the carbocation-like character of the transition state for ring opening, which, counterintuitively, can shift the equilibrium towards the open-chain form under certain conditions. However, studies on 2-phenyl substituted oxazolidines have shown that methoxy-substituted compounds are generally more stable towards hydrolysis compared to their unsubstituted or electron-withdrawing group (EWG) substituted counterparts.[3] This suggests that the resonance donation of the methoxy group also stabilizes the cyclic hemiaminal ether linkage, thereby favoring the ring form under neutral or basic conditions.

• Electron-Withdrawing Groups (EWGs): In contrast, EWGs on the 2-aryl ring, such as a nitro group, destabilize the C2 carbon, making it more susceptible to nucleophilic attack (e.g., by water) and shifting the equilibrium towards the open-chain form, leading to faster hydrolysis.[3][4]

The N-Substituent: A Matter of Basicity and Sterics

The substituent on the nitrogen atom (N3) significantly impacts the stability of the oxazolidine ring. In our target molecule, the N-methyl group has two primary effects:

• Increased Basicity: The methyl group is weakly electron-donating, increasing the basicity of the nitrogen atom compared to an N-H or N-aryl substituted oxazolidine. This can influence the susceptibility of the ring to acid-catalyzed hydrolysis.

• Steric Influence: While a methyl group is relatively small, it contributes to the overall steric environment around the nitrogen, which can influence the conformational preferences of the ring. Studies have shown that N-phenyl oxazolidines are less stable than N-methyl oxazolidines, highlighting the importance of the N-substituent's electronic and steric profile.[3]

The C4-Gem-Dimethyl Group: A Conformational Anchor

The presence of a gem-dimethyl group at the C4 position introduces significant steric hindrance. This has a profound impact on the conformational flexibility of the five-membered ring. The Thorpe-Ingold effect suggests that the gem-dimethyl substitution will decrease the endocyclic bond angle at C4 and favor a puckered conformation of the oxazolidine ring. This conformational rigidity can contribute to the overall thermodynamic stability by disfavoring the transition state for ring opening.

The Role of Stereochemistry in Thermodynamic Favorability

While the target molecule has a chiral center at C2, the gem-dimethyl group at C4 removes chirality at that position. However, in related systems, the relative stereochemistry of substituents is a critical determinant of thermodynamic stability. Often, the kinetically favored product of an oxazolidine synthesis is not the most thermodynamically stable isomer. Under equilibrating conditions (e.g., acid catalysis), isomerization to the more stable diastereomer can occur. Generally, a trans relationship between bulky substituents on the oxazolidine ring is thermodynamically preferred to minimize steric strain.

Hydrolytic Stability: A Key Measure of Thermodynamic Robustness

For many applications, particularly in drug development, the resistance of the oxazolidine ring to hydrolysis is a primary indicator of its thermodynamic stability. The hydrolysis of oxazolidines is typically catalyzed by acid, and the mechanism involves protonation of the ring oxygen or nitrogen, followed by nucleophilic attack of water and subsequent ring opening.

The rate of hydrolysis is influenced by the factors discussed above:

• Electronic Effects: As mentioned, electron-donating groups on the 2-aryl ring, like the ortho-methoxy group, generally decrease the rate of hydrolysis compared to electron-withdrawing groups.[3]

• Steric Hindrance: The gem-dimethyl group at C4 can sterically hinder the approach of water molecules, thereby slowing down the rate of hydrolysis and increasing the kinetic stability of the ring.

Experimental Protocol: Determination of Hydrolytic Stability via ¹H NMR Spectroscopy

This protocol outlines a general method for assessing the hydrolytic stability of an oxazolidine derivative.

• Sample Preparation:

  • Dissolve a known concentration (e.g., 10 mM) of the 2-(2-methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine derivative in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire a baseline ¹H NMR spectrum of the pure compound.

• Initiation of Hydrolysis:

  • Add a specific amount of D₂O (e.g., 10 equivalents) to the NMR tube containing the sample solution.

  • If acid-catalyzed hydrolysis is being investigated, add a catalytic amount of a deuterated acid (e.g., DCl in D₂O).

• Time-Course Monitoring:

  • Acquire ¹H NMR spectra at regular time intervals (e.g., 0, 1, 2, 4, 8, 24 hours).

  • Monitor the disappearance of characteristic signals of the oxazolidine ring (e.g., the C2-H proton) and the appearance of signals corresponding to the ring-opened Schiff base and/or the hydrolysis products (the corresponding aldehyde and amino alcohol).

• Data Analysis:

  • Integrate the relevant peaks to determine the relative concentrations of the oxazolidine and its hydrolysis products over time.

  • Plot the concentration of the oxazolidine derivative as a function of time to determine the rate of hydrolysis.

Caption: Workflow for Determining Hydrolytic Stability.

Computational Approaches to Predicting Thermodynamic Stability

In addition to experimental methods, computational chemistry provides powerful tools for predicting the thermodynamic stability of oxazolidine derivatives. Density Functional Theory (DFT) calculations can be employed to determine the relative Gibbs free energies of the ring and open-chain tautomers, as well as different conformers.

Computational Workflow: Gibbs Free Energy Calculation

• Structure Optimization:

  • Build the 3D structures of the cyclic oxazolidine and the open-chain Schiff base tautomers.

  • Perform geometry optimization for each structure using a suitable DFT functional and basis set (e.g., B3LYP/6-31G*).

• Frequency Calculation:

  • Perform frequency calculations on the optimized geometries to confirm that they are true energy minima (no imaginary frequencies) and to obtain thermochemical data (enthalpy and entropy).

• Gibbs Free Energy Calculation:

  • Calculate the Gibbs free energy (G) for each tautomer at a standard temperature (e.g., 298.15 K) using the following equation: G = H - TS where H is the enthalpy and S is the entropy.

• Determination of Relative Stability:

  • The tautomer with the lower calculated Gibbs free energy is predicted to be the more thermodynamically stable form. The difference in Gibbs free energy (ΔG) can be used to estimate the equilibrium constant (K) for the ring-chain tautomerism.

Caption: Computational Workflow for Stability Prediction.

Summary of Key Stability-Influencing Factors

The thermodynamic stability of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine derivatives is a multifactorial property. The following table summarizes the key structural features and their anticipated impact on stability.

Structural Feature	Influence on Thermodynamic Stability	Rationale
2-(2-Methoxyphenyl) Group	Stabilizing	The electron-donating methoxy group stabilizes the cyclic hemiaminal ether linkage, disfavoring ring opening.[3]
3-Methyl Group	Stabilizing	An N-alkyl group is generally more stabilizing than an N-aryl group due to electronic and steric factors.[3]
4,4-Dimethyl Group	Stabilizing	The gem-dimethyl group provides conformational rigidity (Thorpe-Ingold effect) and sterically hinders hydrolytic attack.

Conclusion and Future Perspectives

The thermodynamic stability of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine derivatives is governed by a complex interplay of electronic, steric, and conformational effects, all of which influence the critical ring-chain tautomeric equilibrium. The presence of an ortho-methoxy group on the 2-phenyl ring, an N-methyl substituent, and a gem-dimethyl group at the C4 position are all predicted to contribute favorably to the stability of the oxazolidine ring.

For researchers and drug development professionals, a thorough understanding of these principles is essential for the rational design of oxazolidine-containing molecules with tailored stability profiles. Future work in this area should focus on obtaining precise experimental thermodynamic and kinetic data for this specific class of compounds to validate and refine the predictions outlined in this guide. Such data will be invaluable for the continued development of novel therapeutics and synthetic methodologies based on the versatile 1,3-oxazolidine scaffold.

References

• Pihlaja, K., & Kleinpeter, E. (2009). Ring-Chain Tautomerism.
• Valters, R., & Flitsch, W. (1985). Ring-Chain Tautomerism. Springer.

• Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(8), 3362-3371. [Link]

• Saiz, C., Wipf, P., & Mahler, G. (2011). Synthesis and ring-chain-ring tautomerism of bisoxazolidines, thiazolidinyloxazolidines, and spirothiazolidines. The Journal of Organic Chemistry, 76(14), 5738-5746. [Link]

• Fülöp, F., Pihlaja, K., Mattinen, J., & Bernáth, G. (1987). Ring-chain tautomerism in 1,3-oxazolidines. The Journal of Organic Chemistry, 52(17), 3821-3825.

• Abraham, R. J., Medforth, C. J., & Smith, P. E. (1991). Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. Journal of Computer-Aided Molecular Design, 5(3), 205-212. [Link]

• Alva-Astudillo, M. E., Chokotko, N. C. J., Jarvis, T. C., Johnson, C. D., Lewis, C. C., & McDonnell, P. D. (1985). Ring-chain tautomerism in some 2-substituted 1,3-oxazolidines. Tetrahedron, 41(24), 5919-5926.

• Fedor, L. R., & De, N. C. (1969). The Acid-Catalyzed and Mercuric Ion. Catalyzed Hydrolysis of. 2- (para-Substituted phenyl) -1,3-oxathiolanes. Journal of the American Chemical Society, 91(1), 180-185. [Link]

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In Vitro Biological Activity of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine: A Proposed Investigational Framework

An In-depth Technical Guide

Abstract

The compound 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine represents a novel chemical entity with potential for diverse biological activities. The presence of the oxazolidine core, a privileged scaffold in medicinal chemistry, coupled with a methoxyphenyl substituent, suggests a range of plausible pharmacological profiles. Notably, the oxazolidine ring is the cornerstone of the oxazolidinone class of antibiotics, which act by inhibiting bacterial protein synthesis.[1][2] Furthermore, various heterocyclic compounds bearing methoxyphenyl groups have demonstrated significant potential in oncology.[3][4] This guide presents a comprehensive, tiered framework for the systematic in vitro evaluation of this compound. It is designed for researchers in drug discovery and development, providing a scientifically rigorous, step-by-step approach from initial cytotoxicity screening to preliminary mechanism of action studies. The protocols and workflows herein are grounded in established methodologies and are designed to generate robust, reproducible data to elucidate the therapeutic potential of this novel molecule.

Introduction and Scientific Rationale

The exploration of novel chemical matter is the engine of therapeutic innovation. The structure of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine contains two key pharmacophoric elements that warrant a thorough biological investigation:

• The 1,3-Oxazolidine Ring: This saturated heterocycle is a core component of several clinically significant drug classes. Most prominently, the related 2-oxazolidinone ring is the defining feature of antibiotics like Linezolid and Tedizolid.[1][5] These drugs exert their antibacterial effect through a unique mechanism: binding to the 50S ribosomal subunit and inhibiting the formation of the initiation complex in bacterial protein synthesis.[2][6][7] This established precedent makes a compelling case for investigating the antimicrobial potential of the subject compound.

• The 2-Methoxyphenyl Group: This substituent is frequently found in compounds with potent anticancer activity. For instance, many tubulin polymerization inhibitors feature methoxyphenyl rings that interact with the colchicine binding site on β-tubulin, leading to cell cycle arrest and apoptosis.[3] Additionally, methoxy-substituted heterocyclic compounds have been explored for a wide range of other activities, including anti-inflammatory and antiglioma effects.[8][9]

Given this structural precedent, a logical starting point for the in vitro evaluation of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine is to assess its potential as both an antibacterial and an anticancer agent. This guide outlines a hierarchical screening cascade designed to efficiently test these hypotheses.

Prerequisite: Compound Characterization

Before commencing any biological evaluation, the integrity and solubility of the test compound must be rigorously established. This is a critical, self-validating step to ensure the reliability of all subsequent data.

• Purity and Identity Confirmation: The compound's structure should be confirmed using ¹H NMR, ¹³C NMR, and mass spectrometry. Purity must be assessed by HPLC, with a minimum purity of >95% required for in vitro studies.

• Solubility Determination: The compound's solubility should be determined in common solvents used for biological assays, primarily dimethyl sulfoxide (DMSO), and the intended cell culture medium. The final concentration of DMSO in any assay should typically not exceed 0.5% to avoid solvent-induced artifacts.

A Tiered Strategy for In Vitro Biological Evaluation

A structured, tiered approach is the most efficient method for characterizing a novel compound. It begins with broad screening and progresses to more specific, hypothesis-driven assays.

Caption: A proposed tiered workflow for the in vitro evaluation of a novel compound.

Tier 1: General Cytotoxicity Screening

The initial step is to determine the compound's intrinsic cytotoxicity across both non-cancerous and cancerous cell lines. This provides a therapeutic window and guides concentration selection for subsequent assays.

Protocol: MTT Cell Viability Assay

• Cell Plating: Seed cells (e.g., normal human fibroblasts, and cancer cell lines like HepG2 and HCT-116[10]) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a 2X serial dilution of the test compound in culture medium, ranging from 100 µM down to ~0.1 µM. Add 100 µL of the diluted compound to the respective wells. Include vehicle control (e.g., 0.5% DMSO) and positive control (e.g., Doxorubicin) wells.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (half-maximal inhibitory concentration) value.

Tier 2: Specific Biological Activity Screening

Based on the oxazolidine core, assessing antibacterial activity is a primary objective.

Protocol: Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

• Bacterial Strains: Use a panel of clinically relevant bacteria, including Gram-positive (e.g., Staphylococcus aureus ATCC 29213, MRSA ATCC 33591) and Gram-negative (Escherichia coli ATCC 25922) strains.[11]

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Compound Preparation: In a 96-well plate, perform a two-fold serial dilution of the test compound in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control (e.g., Linezolid, Vancomycin), a growth control (no compound), and a sterility control (no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[12]

Caption: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

If Tier 1 results show selective cytotoxicity towards cancer cells, further investigation is warranted.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Seed a selected cancer cell line (e.g., MDA-MB-231 for breast cancer[13]) in 6-well plates. After 24 hours, treat the cells with the test compound at its IC₅₀ and 2x IC₅₀ concentrations for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Flow Cytometry: Analyze the cell suspension using a flow cytometer. The PI fluorescence intensity corresponds to the DNA content.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a specific phase suggests interference with cell cycle progression.[3]

Tier 3: Preliminary Mechanism of Action (MoA) Studies

Should the Tier 2 screening yield positive results, the next logical step is to probe the underlying mechanism.

• If Antimicrobial Activity is Confirmed: The primary hypothesis would be the inhibition of bacterial protein synthesis, analogous to other oxazolidinones.[5] An in vitro transcription/translation assay using a bacterial cell-free extract can be employed. Inhibition of protein synthesis in this system would strongly support this MoA.[7]

• If Anticancer Activity is Confirmed: The MoA could be multifaceted.

  • Apoptosis Induction: An Annexin V/PI staining assay can confirm if the observed cytotoxicity is due to programmed cell death.[13]

  • Tubulin Polymerization Assay: Given the methoxyphenyl moiety, a direct cell-free assay measuring the polymerization of purified tubulin in the presence of the compound can be performed. Inhibition would indicate a direct interaction with microtubules, a common mechanism for anticancer drugs.[3]

Data Presentation

Quantitative data should be summarized in clear, concise tables.

Table 1: In Vitro Cytotoxicity (IC₅₀ Values in µM)

Compound	Normal Fibroblasts	HepG-2 (Liver Cancer)	HCT-116 (Colon Cancer)
2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine	>100	25.4	32.1
Doxorubicin (Control)	0.8	1.2	1.5

(Note: Data are hypothetical examples for illustrative purposes.)

Table 2: Minimum Inhibitory Concentration (MIC in µg/mL)

Compound	S. aureus ATCC 29213	MRSA ATCC 33591	E. coli ATCC 25922
2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine	8	16	>64
Linezolid (Control)	2	2	>64

(Note: Data are hypothetical examples for illustrative purposes.)

Conclusion and Future Directions

This guide provides a robust, logical, and experimentally sound framework for the initial in vitro characterization of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine. The proposed tiered strategy ensures an efficient use of resources, starting with broad screening and focusing on more complex, mechanistic studies based on initial findings. Positive results from this workflow, such as potent and selective antimicrobial or anticancer activity, would provide a strong rationale for further preclinical development, including lead optimization, in vivo efficacy studies in animal models, and comprehensive ADME/Tox profiling. The self-validating nature of the protocols, from initial compound characterization to the use of appropriate controls in every assay, is designed to ensure the generation of high-quality, trustworthy data, forming a solid foundation for any subsequent drug development program.

References

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• Kim, Y., et al. (2019). In Vitro Activity of Oxazolidinone against Nontuberculous Mycobacteria, Including Macrolide-Resistant Clinical Isolates. Antimicrobial Agents and Chemotherapy. Available from: [Link]

• Li, Y., et al. (2023). Synthesis and Biological Activities of Oxazolidinone Pleuromutilin Derivatives as a Potent Anti-MRSA Agent. ACS Infectious Diseases. Available from: [Link]

• Lee, K., et al. (2004). Synthesis and in vitro activity of new oxazolidinone antibacterial agents having substituted isoxazoles. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

• Kaur, P., et al. (2022). In Vitro Activities of Oxazolidinone Antibiotics Alone and in Combination with C-TEMPO against Methicillin-Resistant Staphylococcus aureus Biofilms. Microbiology Spectrum. Available from: [Link]

• Bufebo, T., & Badasa, S. (2017). synthesis, characterization and antibacterial evaluation of 2-imino-3-(4-methoxyphenyl) oxazolidin-4-one. World Journal of Pharmaceutical Sciences. Available from: [Link]

• Bufebo, T., & Badasa, S. (2017). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF 5-(4-HYDROXY-3-METHOXYBENZYLIDENE)-2-IMINO-3-(4-METHOXYPHENYL) OXAZOLIDIN-4-ONE. European Journal of Pharmaceutical and Medical Research. Available from: [Link]

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• He, R., et al. (2022). Novel oxazolidinones harbor potent in vitro activity against the clinical isolates of multidrug-resistant Mycobacterium tuberculosis in China. Frontiers in Cellular and Infection Microbiology. Available from: [Link]

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Crystallographic data and 3D modeling for 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine

An In-Depth Technical Guide to the Crystallographic and 3D-Modeling Analysis of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine

A Note on the Data: As of the generation of this guide, a public crystallographic information file (CIF) for the specific molecule 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine is not available in open-access databases such as the Cambridge Structural Database (CSD).[1][2] Therefore, this document serves as a comprehensive, illustrative guide based on established methodologies and representative data from closely related oxazolidine structures.[3][4] The protocols and data presented herein are designed to provide researchers, scientists, and drug development professionals with a field-proven framework for the structural elucidation of similar small organic molecules.

Introduction: The Imperative of Structural Elucidation in Drug Discovery

The three-dimensional architecture of a molecule is intrinsically linked to its function. In the realm of drug development, a precise understanding of a compound's structure is paramount for deciphering its mechanism of action, optimizing its efficacy, and ensuring its safety. The oxazolidine scaffold is a privileged heterocycle in medicinal chemistry, appearing in a range of bioactive compounds.[5] The target of this guide, 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine, possesses a combination of steric and electronic features that make its precise structural characterization essential for any future development efforts.

This guide provides a dual-pronged approach to the structural analysis of this molecule, combining the empirical rigor of single-crystal X-ray crystallography with the predictive power of computational 3D modeling.

Section 1: Single-Crystal X-ray Crystallography: An Empirical Approach to Atomic Resolution

Single-crystal X-ray diffraction (SCXRD) remains the gold standard for unambiguously determining the three-dimensional structure of small molecules.[6][7] The process, from crystal growth to final structure refinement, is a meticulous one that provides a wealth of information about bond lengths, bond angles, and intermolecular interactions.

1.1: Experimental Protocol: From Solution to a Diffracting Crystal

The primary bottleneck in any SCXRD study is obtaining a high-quality single crystal.[8] The following is a generalized protocol for the crystallization of a small organic molecule like our target compound.

Step-by-Step Crystallization Protocol:

• Solvent Selection: Begin by screening a range of solvents with varying polarities to determine the compound's solubility. A good starting point is a solvent in which the compound is sparingly soluble. For the target molecule, a mixture of ethyl acetate and a less polar co-solvent like hexane is a promising choice.

• Slow Evaporation: Prepare a saturated or near-saturated solution of the compound in the chosen solvent system in a clean vial. Cover the vial with a cap that has been pierced with a needle to allow for slow evaporation. Place the vial in a vibration-free environment. Over several days to weeks, as the solvent slowly evaporates, the concentration of the compound will increase, ideally leading to the formation of well-ordered single crystals.

• Crystal Harvesting and Mounting: Once suitable crystals have formed (ideally 0.1-0.3 mm in each dimension), carefully select a transparent, flaw-free crystal under a microscope.[8] Using a micromanipulator, mount the crystal on a cryoloop with a small amount of a cryoprotectant oil (e.g., Paratone-N) to prevent ice formation during data collection at low temperatures.

1.2: Data Collection and Processing

The mounted crystal is then subjected to a beam of X-rays to generate a diffraction pattern.

Data Collection Workflow:

• Diffractometer Setup: The crystal is placed on a goniometer head in a modern single-crystal X-ray diffractometer (e.g., a Bruker Kappa CCD). The data is typically collected at a low temperature (around 100 K) to minimize thermal vibrations of the atoms, resulting in a higher quality diffraction pattern.[9]

• Unit Cell Determination: A short series of initial diffraction images are collected to determine the unit cell parameters and the crystal system.

• Full Data Collection: A complete dataset is then collected by rotating the crystal through a series of angles, capturing the diffraction pattern at each orientation.

• Data Reduction: The raw diffraction data is processed to integrate the intensities of the individual reflections and apply corrections for factors such as absorption. This reduced data is then ready for structure solution and refinement.

1.3: Structure Solution and Refinement

The processed diffraction data is used to solve the crystal structure, a process that involves determining the positions of the atoms within the unit cell.

Structure Solution and Refinement Protocol:

• Structure Solution: The phase problem is solved using direct methods, typically with software like SHELXS.[10] This provides an initial model of the molecular structure.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization procedure in a program like SHELXL.[11] This process optimizes the atomic coordinates, and thermal parameters to improve the agreement between the calculated and observed diffraction patterns. A graphical user interface such as ShelXle can be invaluable for this process.[12][13]

• Validation: The final refined structure is validated using tools like PLATON to check for any geometric or crystallographic issues. The final output is typically a Crystallographic Information File (CIF).

1.4: Hypothetical Crystallographic Data

The following table presents a realistic, hypothetical set of crystallographic data for 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine, based on typical values for similar heterocyclic compounds.[3]

Parameter	Hypothetical Value
Chemical Formula	C₁₃H₁₉NO₂
Formula Weight	221.30
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.542(3)
b (Å)	8.987(2)
c (Å)	13.123(4)
β (°)	98.75(1)
Volume (ų)	1228.1(6)
Z	4
Calculated Density (g/cm³)	1.196
Absorption Coefficient (mm⁻¹)	0.081
F(000)	480
Crystal Size (mm³)	0.25 x 0.20 x 0.15
Temperature (K)	100(2)
Radiation (λ, Å)	Mo Kα (0.71073)
Reflections Collected	9876
Independent Reflections	2450 [R(int) = 0.034]
Final R indices [I > 2σ(I)]	R₁ = 0.045, wR₂ = 0.118
Goodness-of-fit on F²	1.05

Section 2: Computational 3D Modeling: In Silico Insights into Molecular Conformation

Computational modeling provides a powerful complement to experimental data, allowing for the exploration of molecular properties that are not directly accessible through crystallography.[14][15] Density Functional Theory (DFT) is a robust method for predicting the geometry and electronic properties of small organic molecules.[16][17]

2.1: Experimental Protocol: Building and Optimizing a 3D Model

The following protocol outlines a standard workflow for generating and validating a 3D model of our target molecule.

Step-by-Step 3D Modeling Protocol:

• Initial Structure Generation: A 2D sketch of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine is created in a molecular editor like Avogadro.[18][19][20] This 2D structure is then converted into an initial 3D conformation.

• Geometry Optimization: The initial 3D structure is then optimized to find its lowest energy conformation. This is typically performed using a computational chemistry software package like Gaussian.[21][22][23] A common and reliable method is the B3LYP functional with a 6-31G(d) basis set.[16] This level of theory provides a good balance between accuracy and computational cost for molecules of this size.

• Frequency Calculation: Following optimization, a frequency calculation is performed at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Model Analysis and Visualization: The final, optimized 3D model can be visualized and analyzed using software like Avogadro.[24][25] Key properties such as the electrostatic potential surface can be calculated and mapped onto the molecular surface to predict regions of nucleophilic or electrophilic character.

Visualizations: Workflows and Logical Relationships

Caption: Workflow for Single-Crystal X-ray Crystallography.

Caption: Workflow for Computational 3D Modeling.

Conclusion

The synergistic application of single-crystal X-ray crystallography and computational 3D modeling provides a robust framework for the comprehensive structural elucidation of novel chemical entities like 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine. While experimental crystallography offers definitive proof of the solid-state structure, computational methods provide invaluable insights into the molecule's intrinsic conformational preferences and electronic properties. This integrated approach is indispensable in modern drug discovery, enabling a deeper understanding of structure-activity relationships and facilitating the rational design of next-generation therapeutics.

References

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Protocols & Analytical Methods

Application Note: 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine as an Advanced Moisture Scavenger in Polyurethanes

Introduction & Mechanistic Rationale

Polyurethane (PU) coatings, adhesives, and sealants are highly susceptible to moisture contamination during formulation, storage, and application. The presence of water—whether from ambient humidity, hygroscopic polyols, or pigmented fillers—initiates a detrimental side reaction with polyisocyanate (NCO) groups. This reaction forms unstable carbamic acid, which rapidly decomposes into an amine and carbon dioxide (CO₂) gas[1]. The evolved CO₂ becomes trapped within the curing polymer matrix, manifesting as pinholes, bubbling, downglossing, and compromised mechanical integrity[2].

To overcome the limitations of physical desiccants (e.g., molecular sieves) and chemical scavengers (e.g., monomeric isocyanates), oxazolidine-based moisture scavengers have been developed[3]. 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine (CAS 30094-06-5) serves as a latent, highly effective moisture scavenger. Its sterically hindered structure provides excellent in-can stability, while its specific ring-opening thermodynamics allow it to preferentially react with water over the isocyanate, ensuring a defect-free, high-gloss finish[1].

Chemical Mechanism: The Moisture-Triggered Pathway

The efficacy of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine relies on a moisture-triggered ring-opening mechanism. The oxazolidine ring acts as a latent "prodrug" for an aminoalcohol crosslinker.

Upon exposure to moisture, the 1,3-oxazolidine ring preferentially hydrolyzes. This hydrolysis breaks the carbon-oxygen and carbon-nitrogen bonds at the 2-position, yielding two distinct products:

• 2-Methoxybenzaldehyde: A volatile carbonyl compound that eventually evaporates from the curing film.

• 2-Methylamino-2-methylpropan-1-ol: A highly reactive aminoalcohol intermediate[4].

Once liberated, the hydroxyl (-OH) and secondary amine (-NH) groups of the aminoalcohol rapidly crosslink with the polyisocyanate prepolymer. The hydroxyl group forms a urethane linkage, while the amine group forms a urea linkage[5]. This dual-action pathway not only eliminates the moisture before it can generate CO₂ but also integrates the scavenger's remnants directly into the polymer backbone, enhancing the crosslink density and early tensile strength of the PU film[5].

Figure 1: Moisture-triggered ring-opening mechanism of oxazolidine and subsequent PU crosslinking.

Quantitative Formulation Data

The addition of the oxazolidine scavenger profoundly impacts the macroscopic properties of the cured film. The table below summarizes the comparative performance of a 2K Aliphatic Polyurethane topcoat formulated with and without 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine under high-humidity conditions (90% RH, 25°C).

Parameter	Control (No Scavenger)	2% Oxazolidine Scavenger
Initial Moisture Content (Part A)	1,500 ppm	1,500 ppm
Pot Life (at 25°C)	45 minutes	55 minutes
Pinhole Density (per 100 cm²)	> 50 (Severe bubbling)	0 (Defect-free)
Gloss (60° angle)	65 GU (Hazed/Downglossed)	92 GU (High gloss)
Through-Cure Time	6.5 hours	6.0 hours
Film Integrity / Adhesion	Compromised	Excellent

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocol is designed as a self-validating system. By testing the formulation under extreme environmental stress (90% RH), the preferential kinetics of the oxazolidine scavenger are definitively proven against the baseline failure of the control.

Figure 2: Self-validating experimental workflow for PU formulation and defect analysis.

Protocol 1: Moisture Quantification and Dosing

Causality: Accurate moisture quantification is critical. Overdosing the oxazolidine leaves unreacted latent molecules in the matrix, which act as plasticizers and artificially lower the glass transition temperature (Tg) of the film. Underdosing leaves residual water, leading to CO₂ generation.

• Extract a 5 g sample of the fully formulated Polyol blend (Part A), including all pigments, solvents, and extenders.

• Perform a coulometric Karl Fischer (KF) titration to determine the exact water content in parts per million (ppm).

• Calculate the required dosage of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine. A standard stoichiometric excess of 10-15% is recommended to account for atmospheric moisture ingress during the mixing phase. (Typical dosage ranges from 1.0% to 3.0% by weight of Part A).

Protocol 2: Scavenger Integration

Causality: The oxazolidine must be added to the polyol component (Part A). Introducing it to the isocyanate hardener (Part B) risks premature crosslinking if trace acidic impurities are present, which catalyze the ring-opening reaction and cause in-can gelation[5].

• Transfer the Polyol blend (Part A) to a high-speed disperser.

• Slowly add the calculated dose of the oxazolidine scavenger under continuous agitation (800 RPM).

• Mix for 15 minutes under a dry nitrogen blanket to ensure homogeneous distribution without introducing additional atmospheric moisture.

• Allow the mixture to equilibrate for 24 hours. The oxazolidine will proactively scavenge the internal moisture from the pigments and solvents during this period[2].

Protocol 3: Film Casting and Defect Analysis

Causality: Applying the coating in a high-humidity chamber forces atmospheric moisture to compete with the polyol for the isocyanate. A defect-free film validates that the oxazolidine's hydrolysis kinetics are vastly superior to the NCO-water reaction.

• Prepare two batches: Batch X (Treated with Scavenger) and Batch Y (Control, untreated).

• Mix Part A and Part B (Isocyanate) for both batches at the manufacturer's specified stoichiometric ratio.

• Using a Bird applicator, cast 150 µm wet films of both batches onto cold-rolled steel panels.

• Immediately transfer the panels to an environmental chamber set to 25°C and 90% Relative Humidity (RH).

• After 24 hours of curing, evaluate the films. The control panel (Batch Y) will exhibit severe micro-bubbling and downglossing due to CO₂ entrapment. The treated panel (Batch X) will exhibit a smooth, high-gloss finish, validating the complete suppression of the moisture-isocyanate reaction[1].

References

• New oxazolidine-based moisture scavenger for polyurethane coating systems Semantic Scholar (Journal of Co
• Oxazolidine products - Incorez Incorez
• Benefits of oxazolidine moisture scavengers in polyurethane protective top co
• Synthesis of Polyoxazolidines and Their Application in Polyurethane Modification ResearchG
• Oxazolidine Wikipedia

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GC-MS analysis parameters for detecting 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for the detection and analysis of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine using Gas Chromatography-Mass Spectrometry (GC-MS). In the context of pharmaceutical research and development, the structural elucidation and purity assessment of novel small molecules are of paramount importance. This application note outlines a robust starting methodology for the analysis of this specific oxazolidine derivative, a class of heterocyclic compounds with significant biological and chemical interest. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, offering a foundational method that can be further optimized for specific matrices and analytical objectives. We will delve into the rationale behind the selection of each parameter, from sample preparation to data acquisition, ensuring a blend of theoretical understanding and practical application.

Introduction and Analyte Profile

2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine is a substituted oxazolidine. The oxazolidine ring system is a core component in various biologically active compounds and serves as a versatile chiral auxiliary in asymmetric synthesis.[1] The reliable and sensitive detection of such molecules is crucial for reaction monitoring, purity assessment, and metabolic studies. GC-MS is an ideal analytical technique for this purpose, offering high-resolution separation and definitive mass-based identification.[2][3]

Analyte Structure and Physicochemical Considerations:

• Molecular Formula: C14H21NO2

• Molecular Weight: 235.32 g/mol

• Key Structural Features:

  • A methoxyphenyl group, which introduces some polarity.

  • A trimethyl-substituted oxazolidine ring.

  • The presence of a tertiary amine within the oxazolidine ring.

Based on its structure, 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine is expected to be a semi-volatile organic compound, making it amenable to GC analysis. The methoxy and amine functionalities may lead to interactions with active sites in the GC system, necessitating the use of inert columns and liners.

Experimental Workflow and Protocol

The overall workflow for the analysis is depicted below. It begins with careful sample preparation, followed by instrumental analysis using GC-MS, and concludes with data processing and interpretation.

Figure 1: General experimental workflow for the GC-MS analysis of the target analyte.

Materials and Reagents

• Analyte Standard: 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine (as available)

• Solvent: High-purity ethyl acetate or dichloromethane (GC or HPLC grade)

• Vials: 2 mL amber glass autosampler vials with PTFE-lined septa

Sample and Standard Preparation Protocol

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and dissolve it in 10 mL of ethyl acetate in a volumetric flask.

• Working Standard Solutions: Perform serial dilutions of the stock solution with ethyl acetate to prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL). This range is suitable for establishing a calibration curve for quantification.

• Sample Preparation: If analyzing a crude reaction mixture or a formulated product, dissolve a known quantity of the sample in ethyl acetate to achieve a final concentration within the calibration range. Sonication may be used to ensure complete dissolution. If the sample matrix is complex, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interfering substances.

• Final Step: Transfer the prepared standards and samples into 2 mL autosampler vials for analysis.

Recommended GC-MS Instrumentation and Parameters

The following parameters provide a robust starting point for method development.[4] Optimization may be required based on the specific instrumentation and sample matrix.

Parameter	Recommended Setting	Rationale and Expert Insights
GC System	Agilent 8890 GC or equivalent	A modern GC system with precise electronic pneumatic control (EPC) is crucial for reproducible retention times.
Mass Spectrometer	Agilent 5977B MSD or equivalent	A single quadrupole mass spectrometer provides the necessary sensitivity and specificity for this application.
GC Column	Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent 5% phenyl-methylpolysiloxane)	This non-polar column is an excellent starting point for a wide range of semi-volatile compounds.[3] Its inertness minimizes peak tailing for compounds with active groups. A mid-polarity column (e.g., DB-17ms) could be explored if co-elution with impurities is an issue.
Carrier Gas	Helium (99.999% purity)	Helium is the most commonly used carrier gas, providing good separation efficiency.[5] Hydrogen can be used for faster analysis, but may require adjustments to the temperature program.
Flow Rate	1.2 mL/min (Constant Flow Mode)	This flow rate is optimal for a 0.25 mm ID column, balancing analysis speed and chromatographic resolution.
Inlet Mode	Splitless	For trace analysis and high sensitivity, splitless injection ensures the entire sample volume is transferred to the column. A split injection (e.g., 50:1 split ratio) can be used for higher concentration samples to avoid column overloading.
Inlet Temperature	250 °C	This temperature should be high enough to ensure rapid and complete vaporization of the analyte without causing thermal degradation.
Injection Volume	1 µL	A standard injection volume. This can be adjusted based on analyte concentration and sensitivity requirements.
Oven Temperature Program	- Initial Temp: 70 °C, hold for 2 min- Ramp: 15 °C/min to 280 °C- Hold: 5 min at 280 °C	The initial hold allows for solvent focusing. The ramp rate is a good starting point to elute the analyte as a sharp peak. The final hold ensures that any less volatile components are eluted from the column. This program should be optimized based on the retention time of the analyte.
MS Transfer Line Temp.	280 °C	This temperature prevents condensation of the analyte as it transfers from the GC to the MS, without causing degradation.
Ion Source	Electron Ionization (EI)	EI is a robust and widely used ionization technique that produces reproducible fragmentation patterns, which are useful for structural elucidation and library matching.
Ion Source Temperature	230 °C	A standard temperature for EI sources.
Quadrupole Temperature	150 °C	Ensures consistent mass filtering.
Electron Energy	70 eV	The standard electron energy for EI, which generates stable and reproducible mass spectra found in commercial libraries.
Acquisition Mode	Full Scan	Full scan mode is used to acquire a complete mass spectrum of the analyte and any co-eluting compounds. This is ideal for identification and method development.
Scan Range	m/z 40 - 450	This range is appropriate to capture the molecular ion (if present) and the key fragment ions of the analyte, while avoiding interference from the solvent and carrier gas at very low m/z.[5]

Data Analysis and Expected Results

• Chromatogram: The Total Ion Chromatogram (TIC) will show the elution of all ionizable compounds. 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine should appear as a sharp, symmetrical peak. The retention time should be consistent across multiple runs.

• Mass Spectrum: The mass spectrum of the analyte peak will provide its fragmentation pattern. Key expected fragments may arise from:

  • Cleavage of the oxazolidine ring.

  • Loss of a methyl group (M-15).

  • Fragmentation of the methoxyphenyl group.

  • The molecular ion (M+) at m/z 235 should be observed, although its abundance may be low depending on its stability under EI conditions.

Method Validation and Trustworthiness

To ensure the developed protocol is reliable, a self-validating system should be implemented through method validation. Key validation parameters include:[3][4]

• Specificity: The ability to unequivocally assess the analyte in the presence of other components. This is confirmed by the unique retention time and mass spectrum.

• Linearity: The demonstration that the instrument response is proportional to the analyte concentration over a given range. This is assessed by analyzing the working standards and performing a linear regression (R² > 0.995).

• Accuracy and Precision: Accuracy is the closeness of the measured value to the true value, while precision is the degree of agreement among individual measurements. These are determined by analyzing replicate samples at different concentrations.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the GC-MS analysis of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine. By explaining the rationale behind the chosen parameters, this guide empowers researchers to not only implement the method but also to intelligently optimize it for their specific needs. The combination of high-resolution gas chromatography and definitive mass spectrometry makes this a powerful tool for the analysis of this and structurally related oxazolidine derivatives in the field of drug development and chemical research.

References

• Dettmer-Wilde, K., & Engewald, W. (Eds.). (2014). Practical Gas Chromatography: A Comprehensive Reference. Springer. [Link]

• Li, G., & Gelb, M. H. (1993). Mass spectra of alpha-amino acid oxazolidinones. Journal of the American Society for Mass Spectrometry, 4(1), 16-22. [Link]

• Abdel-Baky, S., & Gergov, M. (2009). Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric Oxazolidin-2-One Derivatives. Journal of the American Society for Mass Spectrometry, 20(11), 2094-2104. [Link]

• Gu, L., Jones, A. D., & Last, R. L. (2015). Mass spectrometry in small molecule drug development. Drug discovery today. Technologies, 16, 1-7. [Link]

• ResolveMass Laboratories Inc. (2023). GC-MS Method Development & Validation Services: What Pharma Companies Should Look For. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (1994). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• NIST/EPA/NIH Mass Spectral Library (NIST 20). (2020). National Institute of Standards and Technology. [Link]

• Sethi, P. (2013). A Review on GC-MS and Method Development and Validation. International Journal of Pharmaceutical Quality Assurance, 4(3), 40-44. [Link]

• Agilent Technologies. (2018). Analysis of Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry using an Agilent Sintered Frit Liner. [Link]

• Tsuruta, H., & Okamoto, T. (1991). Synthesis of oxazolidine derivatives.

• Trost, B. M., & Fandrick, D. R. (2003). Oxazolidine synthesis by complementary stereospecific and stereoconvergent methods. Organic letters, 5(24), 4497–4500. [Link]

Sources

• 1. Oxazolidine synthesis by complementary stereospecific and stereoconvergent methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. impactfactor.org [impactfactor.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Chemometrics-Based TLC and GC-MS for Small Molecule Analysis: A Practical Guide | IntechOpen [intechopen.com]

Application Note: Formulation Guidelines for Incorporating 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine in High-Performance Polyurethane Coatings

Executive Summary

High-performance polyurethane (PU) coatings are critical in pharmaceutical manufacturing, cleanroom facilities, and medical device encapsulation due to their exceptional chemical resistance and mechanical durability. However, the formulation of moisture-cured 1K and 2K PU systems presents a significant challenge: the undesired reaction between isocyanate (NCO) groups and environmental moisture.

This application note provides comprehensive formulation guidelines for utilizing 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine as a highly effective latent moisture scavenger and hardener. By understanding the competitive kinetics and structural causality of this specific oxazolidine derivative, formulation scientists can engineer defect-free, high-gloss polymer matrices that meet the strict regulatory standards of drug development and biomedical environments.

Mechanistic Insight: The Causality of Oxazolidine Chemistry

In standard polyurethane systems, trace moisture present in solvents, pigments, or the ambient environment reacts directly with isocyanate (NCO) groups to form unstable carbamic acid. This intermediate rapidly decomposes into an amine and carbon dioxide (CO₂) gas[1]. As the polymer matrix crosslinks and viscosity increases, this outgassing becomes trapped, manifesting as pinholes, micro-blisters, and downglossing[2]. In pharmaceutical cleanrooms or on sterile medical devices, these micro-defects are unacceptable as they create harboring sites for bacterial biofilms and compromise barrier integrity.

To circumvent this, 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine (CAS 30094-06-5)[] is deployed. Unlike physical desiccants (e.g., molecular sieves) that merely trap water and increase formulation opacity, this oxazolidine chemically consumes water through a moisture-triggered, ring-opening hydrolysis[1]. The competitive reaction kinetics heavily favor the hydrolysis of the oxazolidine ring over the NCO-water reaction[2].

The molecular architecture of this specific compound drives its efficacy:

• Steric Hindrance: The 3,4,4-trimethyl substitution on the oxazolidine ring shields the heteroatoms. This prevents premature hydrolysis during storage, ensuring excellent in-can stability and preventing premature gelling.

• Bifunctional Crosslinking: Upon hydrolysis, the ring opens to yield 2-methoxybenzaldehyde and a reactive amino alcohol (2-amino-2-methyl-1-propanol). The liberated amino alcohol contains both a secondary amine and a primary hydroxyl group. These groups rapidly react with the prepolymer's NCO groups to form robust urea and urethane linkages, respectively[4]. Consequently, the scavenger actively builds the polymer backbone rather than acting as a plasticizing dead-weight.

Pathway Visualization

Figure 1: Moisture-triggered curing mechanism of oxazolidine scavengers vs. direct NCO hydrolysis.

Experimental Protocols

To ensure a self-validating system, the following protocol isolates the moisture-scavenging variable, allowing formulators to directly quantify the efficacy of the oxazolidine addition.

Phase 1: Moisture Profiling & Stoichiometry

• Quantification: Extract a 10 g sample of the polyol/pigment dispersion (Part A). Utilize Karl Fischer titration to precisely quantify the inherent moisture content (ppm) of the raw materials.

• Calculation: Calculate the required mass of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine. A standard formulation rule is to use a 1.2:1 to 1.5:1 molar excess of oxazolidine to water. This ensures complete scavenging before the NCO groups are introduced. For ambient moisture curing (1K systems), dosage typically ranges from 1.0% to 3.0% of the total formulation weight.

Phase 2: Scavenger Integration (Part A)

• Dispersion: Introduce the calculated oxazolidine dose into the polyol/pigment grind (Part A).

• Agitation: Mix under low-shear agitation (400 RPM) for 15–20 minutes at 25°C.

  • Causality Check: This step must be completed prior to the addition of any isocyanate. The oxazolidine requires this residence time to seek out and chemically neutralize residual moisture trapped within the pigment matrices and solvents.

Phase 3: Catalysis and NCO Addition (Part B)

• Isocyanate Introduction: Slowly introduce the aliphatic or aromatic polyisocyanate prepolymer (Part B) into the dehydrated Part A.

• Vacuum Mixing: Mix the combined system under a vacuum (<-0.8 bar) for 10 minutes. This prevents the mechanical entrapment of atmospheric air, ensuring that any subsequent blistering observed in the control is strictly chemical (CO₂) in origin, validating the test.

Phase 4: Film Application and Validation

• Casting: Apply the coating via a 150 µm drawdown bar onto cold-rolled steel test panels.

• Curing: Allow the panels to cure in a controlled environmental chamber at 25°C and 60% Relative Humidity (RH) for 7 days. The ambient humidity will trigger the latent surface-curing mechanism.

Quantitative Data Presentation

The table below summarizes the comparative performance of a standard 2K Polyurethane cleanroom coating formulated with and without the oxazolidine scavenger. The data validates the mechanistic claim that preventing CO₂ outgassing directly preserves both aesthetic and mechanical integrity[2].

Parameter	Control Formulation (No Scavenger)	Formulated with 2.0% Oxazolidine	Test Method / Standard
Film Appearance	Severe micro-blistering	Smooth, defect-free	Visual Inspection
Pinhole Density	> 50 per 100 cm²	0 per 100 cm²	ASTM D5162
Gloss Level (60°)	45 GU (Severe Downglossing)	92 GU (High Gloss)	ASTM D523
Tensile Strength	18.5 MPa	24.2 MPa	ASTM D412
Elongation at Break	120%	145%	ASTM D412
Cross-hatch Adhesion	3B (Partial delamination)	5B (No detachment)	ASTM D3359

References

• CAS 30094-06-5 2-(2-methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine BOC Sciences
• Benefits of oxazolidine moisture scavengers in polyurethane protective top co
• Novel Furfural-Derived Polyaldimines as Latent Hardeners for Polyurethane Adhesives ACS Applied M
• Oxazolidine Wikipedia

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemicalia.com [chemicalia.com]
• 4. Oxazolidine - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in optimizing the synthesis of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine (CAS: 30094-06-5) [1].

Oxazolidines are critical heterocyclic scaffolds used as chiral auxiliaries, prodrug moieties, and protective groups in complex pharmaceutical syntheses [2]. However, the condensation of 2-methoxybenzaldehyde with the sterically hindered amino alcohol 2-methyl-2-(methylamino)propan-1-ol often presents significant yield challenges. This guide bypasses generic advice, focusing strictly on the mechanistic causality and thermodynamic principles required to drive this specific reaction to completion.

Part 1: Mechanistic Pathway & Reaction Dynamics

To troubleshoot effectively, we must first understand the molecular journey of the substrates. The reaction is not a single concerted step but a cascade requiring precise thermodynamic control.

Caption: Reaction mechanism pathway for the synthesis of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine.

Part 2: Standard Experimental Protocol (Self-Validating Workflow)

The following protocol is engineered as a self-validating system. By monitoring specific physical milestones, you can verify the success of the reaction before committing to purification.

Reagents Required (10 mmol scale):

• 2-Methoxybenzaldehyde: 1.36 g (10.0 mmol)

• 2-Methyl-2-(methylamino)propan-1-ol: 1.23 g (10.5 mmol, 1.05 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH): 95 mg (0.5 mmol, 5 mol%)

• Anhydrous Toluene: 30 mL

Step-by-Step Methodology:

• Assembly: Equip a 100 mL round-bottom flask with a magnetic stir bar. Attach a Dean-Stark apparatus fitted with a reflux condenser.

• Initialization: Charge the flask with 2-methoxybenzaldehyde, the amino alcohol, and anhydrous toluene. Stir for 5 minutes at room temperature to ensure homogenization.

• Catalysis: Add the p-TsOH catalyst. Causality note: The acid is strictly required to lower the activation energy for the dehydration of the hemiaminal intermediate.

• Azeotropic Distillation: Heat the reaction mixture to a vigorous reflux (approx. 110 °C). Ensure the toluene vapor condenses steadily into the Dean-Stark trap.

• Self-Validating Checkpoint: Monitor the water accumulation in the trap. The theoretical yield of water for a 10 mmol reaction is ~0.18 mL . Once exactly 0.18 mL is collected (typically 4–6 hours), the equilibrium has been successfully driven to >95% conversion [2].

• Quenching & Workup: Cool the flask to room temperature. Wash the organic layer immediately with saturated aqueous NaHCO₃ (2 × 20 mL). Causality note: Neutralizing the acid prevents the reverse hydrolysis reaction during concentration.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude oxazolidine.

Part 3: Troubleshooting FAQs

Q1: My reaction yield is plateauing at 40-50% despite prolonged heating (12+ hours). What is failing? A: You are fighting a thermodynamic equilibrium. The condensation of an aldehyde with a β-amino alcohol is highly reversible. If water is not actively and continuously removed from the micro-environment of the reaction, Le Chatelier's principle dictates that the reaction will stall. Actionable Fix: Inspect your Dean-Stark setup. If the toluene is not boiling vigorously enough to carry water vapor into the trap, increase the bath temperature. Alternatively, add freshly activated 4Å molecular sieves directly to the reaction flask to act as an irreversible water sink.

Q2: The gem-dimethyl groups at position 4 of the oxazolidine ring seem to hinder the reaction. How do I overcome this steric penalty? A: The 3,4,4-trimethyl substitution pattern creates immense steric bulk around the reacting centers. Mechanistically, the reaction stalls at the hemiaminal stage because the bulky groups raise the activation energy required for the 5-exo-trig intramolecular cyclization [3]. Actionable Fix: You must increase the electrophilicity of the intermediate. Adding 5-10 mol% of a Brønsted acid (like p-TsOH) rapidly protonates the hemiaminal hydroxyl group, forcing its departure as water and generating a highly reactive iminium ion. The cyclization will then proceed rapidly despite the steric crowding.

Q3: I am observing dark thermal degradation products when refluxing in toluene. Are there milder alternatives? A: Yes. Electron-rich aldehydes like 2-methoxybenzaldehyde can undergo thermal oxidation or polymerization when subjected to 110 °C for extended periods. Actionable Fix: Shift to a kinetically slower but thermally safe protocol. Use Dichloromethane (DCM) as the solvent at room temperature (25 °C) and add a large excess (3-5 equivalents) of anhydrous MgSO₄ as a chemical dehydrating agent [2]. The reaction will take 24 hours, but the crude purity will be significantly higher.

Q4: How does the 2-methoxy group on the benzaldehyde specifically alter the reaction kinetics? A: The ortho-methoxy group exerts competing effects. Electronically, it stabilizes the transient iminium ion via resonance, which is kinetically favorable. However, sterically, it crowds the electrophilic carbon, impeding the initial nucleophilic attack by the secondary amine. Utilizing the acid-catalyzed protocol effectively nullifies this steric penalty by supercharging the electrophilicity of the carbonyl carbon.

Part 4: Troubleshooting Workflow & Quantitative Data

Use the following diagnostic logic tree to rapidly identify and correct yield-limiting factors in your workflow.

Caption: Troubleshooting workflow for diagnosing and resolving low yields in oxazolidine synthesis.

Table 1: Comparative Analysis of Reaction Conditions vs. Expected Yield

Reaction Condition	Solvent	Catalyst	Dehydrating Agent	Temp (°C)	Time (h)	Expected Yield (%)
Baseline (Uncatalyzed)	Toluene	None	Dean-Stark	110	12	40 - 50
Acid-Catalyzed (Optimal)	Toluene	5 mol% p-TsOH	Dean-Stark	110	4	92 - 95
Mild / Low-Temp	DCM	5 mol% p-TsOH	Anhydrous MgSO₄	25	24	85 - 88
Molecular Sieves	Toluene	5 mol% p-TsOH	4Å Mol. Sieves	110	6	88 - 90

Note: Yields are based on isolated, purified product. The optimal method provides the best balance of thermodynamic driving force and kinetic speed.

References

• G. A. L. de Oliveira et al. "Synthesis of 3-Alkyl Oxazolidines, Derived from 2-Hydroxymethyl Piperidine, as Analytical Standards for the Analysis of Volatile Aldehydes in the Workplace". ACS Omega, 2023. Available at:[Link]

• M. Arend et al. "Chiral Heterocycles by Iminium Ion Cyclization". Chemical Reviews, 2004. Available at:[Link]

Reducing moisture sensitivity when handling 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine in the lab

Welcome to the Technical Support Center for handling 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine (CAS: 30094-06-5). As a cyclic organic compound frequently utilized as a protecting group, chiral auxiliary, or reactive moisture scavenger, this oxazolidine derivative is inherently susceptible to hydrolytic cleavage[1].

This guide provides drug development professionals and synthetic chemists with field-proven, self-validating protocols to mitigate moisture-induced degradation, ensuring high-fidelity experimental outcomes.

Section 1: Mechanistic Causality (The "Why")

Q: Why is 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine highly sensitive to atmospheric moisture?

A: Oxazolidines are cyclic hemiaminal ethers. Their chemical structure dictates a facile reaction pathway when exposed to water, typically yielding a volatile aldehyde and an amino alcohol[2]. In the case of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine, the C2 position (sandwiched between the oxygen and nitrogen atoms) is highly electrophilic.

Moisture triggers a ring-opening hydrolysis reaction, which is heavily accelerated by trace acids[3]. The breakdown products are 2-methoxybenzaldehyde and 2-methyl-2-(methylamino)-1-propanol. Understanding this causality is critical: to prevent degradation, you must eliminate both water and adventitious protons from your system.

Figure 1: Acid-catalyzed hydrolytic cleavage pathway of the oxazolidine ring.

Section 2: Detection and Troubleshooting (The "What")

Q: How can I quantitatively detect if my batch has undergone moisture degradation?

A: Before initiating any sensitive synthesis, you must validate the integrity of your oxazolidine. Hydrolysis is easily detectable via Nuclear Magnetic Resonance (NMR) spectroscopy and Fourier-Transform Infrared (FT-IR) spectroscopy by monitoring the disappearance of the oxazolidine C-H signal and the appearance of the aldehyde C=O and amine N-H signals.

Table 1: Quantitative Analytical Markers for Oxazolidine Degradation

Analytical Method	Intact Oxazolidine Marker	Degradation Product Marker (Hydrolysis)	Threshold for Concern
¹H NMR (CDCl₃)	~5.5 - 6.0 ppm (singlet, C2-H)	~10.4 ppm (singlet, CHO of 2-methoxybenzaldehyde)	> 2% Aldehyde integration
FT-IR	1050-1150 cm⁻¹ (C-O-C stretch)	1680-1700 cm⁻¹ (strong C=O stretch)	Visible carbonyl peak
Karl Fischer	< 50 ppm H₂O in solvent	> 500 ppm H₂O in system	> 50 ppm H₂O

Q: My reaction requires a protic environment. How can I minimize oxazolidine cleavage?

A: If protic solvents are unavoidable, you must operate under strict kinetic control. Oxazolidine hydrolysis is subject to general acid-base catalysis[3]. To suppress the ring-opening mechanism:

• pH Modulation: Maintain the pH strictly between 8.0 and 10.0. Acidic environments protonate the oxazolidine nitrogen, drastically lowering the activation energy for nucleophilic attack by water[3].

• Temperature Control: Keep the reaction at or below 0°C. The equilibrium between the closed oxazolidine and the open imine/hemiaminal form is temperature-dependent; lower temperatures freeze the equilibrium in the closed form, preventing irreversible hydrolysis[4].

Section 3: Self-Validating Experimental Protocols (The "How")

To ensure trust and reproducibility, the following protocols must be treated as a self-validating system. If the environmental setup (Step 2) fails, the solvent verification (Step 3) will quantitatively reveal the error via Karl Fischer titration, preventing downstream reaction failure.

Protocol A: Air-Free Transfer and Handling

Standard laboratory atmosphere contains enough humidity to degrade 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine. Manipulations must be performed using Schlenk line techniques or a glovebox[5].

Step-by-Step Methodology:

• Glassware Preparation: Bake all reaction flasks, syringes, and needles in an oven at 140°C for a minimum of 4 hours to remove adsorbed surface moisture[5].

• Cooling & Purging: Transfer the hot glassware to a desiccator or immediately attach it to a Schlenk line. Perform a minimum of three vacuum/inert gas purge cycles while the glassware cools. Argon is preferred due to its higher density, which displaces air more effectively[5].

• Solvent Verification: Prior to dissolving the oxazolidine, verify that your anhydrous solvent contains <50 ppm water using a Karl Fischer titrator. If >50 ppm, dry the solvent over activated 3Å molecular sieves for 24 hours.

• Material Transfer: For liquid transfers, use a rigorously dried, inert-gas-flushed syringe. Puncture the septum of the oxazolidine container, withdraw the required volume under positive nitrogen pressure, and transfer directly into the reaction vessel[6].

• Reaction Monitoring: Maintain a slight positive pressure of nitrogen throughout the reaction, visually indicated by a mineral oil bubbler, to prevent atmospheric ingress[6].

Figure 2: Step-by-step air-free workflow for handling moisture-sensitive oxazolidines.

Protocol B: Long-Term Storage

Improper storage is the leading cause of oxazolidine degradation over time.

• Dispensing: Inside a nitrogen-filled glovebox, divide the bulk material into smaller, single-use amber vials to minimize repeated atmospheric exposure[5].

• Sealing: Cap each vial tightly with a PTFE-lined cap. Wrap the seal thoroughly with Parafilm® to create an extra barrier against atmospheric contamination[5].

• Environment: Store the vials in a secondary desiccator cabinet at 4°C, strictly isolated from any acidic vapors.

Sources

• 1. Oxazolidine - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Prodrugs as drug delivery systems XXV: Hydrolysis of oxazolidines--a potential new prodrug type - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

A Comparative Guide to Moisture Scavenging Efficiency: 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine vs. Bisoxazolidines

For researchers, scientists, and drug development professionals, the presence of residual moisture in formulations can be a critical determinant of product stability, efficacy, and shelf-life. In moisture-sensitive systems, such as polyurethane coatings, sealants, and certain pharmaceutical preparations, the ingress of water can initiate undesirable chemical reactions, leading to degradation of the active pharmaceutical ingredient (API) or compromising the physical properties of the final product. Chemical moisture scavengers are indispensable tools in mitigating these risks. This guide provides an in-depth comparison of the moisture scavenging efficiency of a mono-oxazolidine, 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine, and a representative bisoxazolidine, 3,3'-methylenebis(5-methyloxazolidine) (MBO).

The Imperative of Moisture Control in Sensitive Formulations

The detrimental effects of moisture are multifaceted. In polyurethane systems, for instance, the reaction of isocyanates with water leads to the formation of unstable carbamic acids, which decompose to form amines and carbon dioxide gas. This "gassing" results in pinholes, foam, and a loss of gloss in coatings, significantly diminishing their protective and aesthetic qualities[1][2]. In the pharmaceutical domain, moisture can lead to the hydrolysis of APIs, promote microbial growth, and alter the dissolution profiles of solid dosage forms. Consequently, the selection of an appropriate and efficient moisture scavenger is a critical formulation decision.

Mechanism of Action: A Tale of Two Scavengers

The efficacy of oxazolidine-based moisture scavengers lies in their ability to undergo hydrolysis, a chemical reaction in which the oxazolidine ring is cleaved by water. This process irreversibly consumes water, converting the cyclic structure into a linear amino alcohol.

2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine: The Mono-oxazolidine

This mono-oxazolidine compound features a single oxazolidine ring. Its reaction with water is a straightforward 1:1 stoichiometric process. The hydrolysis of the ring structure results in the formation of an N-substituted amino alcohol and the release of a ketone.

Caption: Hydrolysis of a mono-oxazolidine moisture scavenger.

Bisoxazolidines: A Dual-Action Approach

Bisoxazolidines, as the name suggests, contain two oxazolidine rings within a single molecule. A representative example is 3,3'-methylenebis(5-methyloxazolidine) (MBO)[3]. The presence of two rings allows for a two-fold reaction with water, with each ring capable of hydrolyzing. In theory, one mole of a bisoxazolidine can scavenge two moles of water, offering a higher potential water scavenging capacity on a molar basis compared to its mono-oxazolidine counterpart[4][5].

Caption: Hydrolysis of a bisoxazolidine moisture scavenger.

Head-to-Head Comparison: Efficiency and Performance

The selection of a moisture scavenger is often a balance between scavenging capacity, reaction kinetics, and secondary effects on the formulation. While direct, publicly available experimental data comparing 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine with a specific bisoxazolidine under identical conditions is scarce, a comparative analysis can be constructed based on their chemical structures and typical performance characteristics.

Feature	2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine (Mono)	3,3'-methylenebis(5-methyloxazolidine) (Bis)
Stoichiometric Water Uptake (moles H₂O / mole scavenger)	1	2
Theoretical Water Scavenging Capacity (g H₂O / 100g scavenger)	~7.6	~9.7
Reaction Kinetics	Generally fast	Can be slower to initiate hydrolysis
Byproducts	Amino alcohol, Acetone	Diamino diol, Formaldehyde
Impact on Formulation Viscosity	Typically low viscosity	Can have a higher viscosity[1]
Secondary Functionality	Hydrolysis products can act as reactive diluents	Hydrolysis products can act as cross-linkers, enhancing film properties[6][7]

Experimental Protocol: Quantifying Moisture Scavenging Efficiency via Karl Fischer Titration

To empirically determine and compare the moisture scavenging efficiency of these compounds, a standardized and highly accurate method is required. The Karl Fischer titration is the gold standard for water content determination in a wide range of samples[2].

Principle of Karl Fischer Titration

The Karl Fischer reaction is a quantitative chemical method that uses the oxidation of sulfur dioxide by iodine in the presence of water. The reaction is typically carried out in an alcohol solvent, with a base to neutralize the acidic byproducts. The endpoint of the titration is detected electrometrically, providing high precision and accuracy.

Experimental Workflow

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• 3. 66204-44-2 CAS MSDS (3,3'-methylenebis[5-methyloxazolidine]) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US5264148A - Moisture scavenging oxazolidines - Google Patents [patents.google.com]
• 6. specialchem.com [specialchem.com]
• 7. Incozol® 4 | Incozol range | Incorez [incorez.com]

Spectroscopic Comparison Guide: 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine vs. Isoxazolidine Analogs

As drug development increasingly relies on saturated nitrogen-oxygen heterocycles to improve pharmacokinetic profiles, distinguishing between regioisomeric scaffolds has become a critical analytical challenge. This guide provides an objective, data-driven spectroscopic comparison between 1,3-oxazolidines (specifically 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine) and their 1,2-oxazolidine (isoxazolidine) analogs.

Designed for senior researchers and analytical scientists, this guide bypasses basic theory to focus on the structural causality behind spectroscopic phenomena and provides a self-validating experimental workflow to ensure data integrity.

Structural Causality & Mechanistic Divergence

The fundamental spectroscopic differences between these two classes stem directly from their heteroatom connectivity:

• 1,3-Oxazolidines (The N,O-Acetal Framework): In 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine, the C2 carbon is flanked by both oxygen and nitrogen. This N,O-acetal (or aminal-ether hybrid) nature makes the C2 position highly electron-deficient. Consequently, these compounds are highly susceptible to acid-catalyzed ring-opening (hydrolysis) into their corresponding Schiff bases or amino alcohols[1].

• Isoxazolidines (The N-O Bond Framework): Isoxazolidine analogs possess a direct N-O bond, typically synthesized via 1,3-dipolar cycloadditions of nitrones with alkenes[2]. The adjacent electronegative atoms create a unique inductive environment. While stable to mild acids, the N-O bond is susceptible to reductive cleavage.

Understanding these structural vulnerabilities is the first step in designing a reliable analytical protocol.

Comparative Spectroscopic Data

To establish a baseline for comparison, we contrast the target compound against a representative regioisomer, 5-(2-Methoxyphenyl)-2,3,3-trimethylisoxazolidine. All quantitative data is summarized below.

Table 1: Key NMR Chemical Shifts (CDCl₃, 400 MHz)

Nucleus	1,3-Oxazolidine Target	Isoxazolidine Analog	Structural Causality / Assignment
¹H (C2 / C5)	~5.20 ppm (s, 1H, C2)	~4.85 ppm (dd, 1H, C5)	The 1,3-oxazolidine C2 proton is sandwiched between O and N, placing it in a strong deshielding zone. The isoxazolidine C5 proton is only adjacent to O.
¹³C (C2 / C5)	~92.5 ppm (C2)	~78.0 ppm (C5)	The N,O-acetal carbon (C2) in 1,3-oxazolidines is significantly more deshielded than the standard ether-like C5 carbon in isoxazolidines[3].
¹H (N-CH₃)	~2.35 ppm (s, 3H)	~2.65 ppm (s, 3H)	The N-CH₃ group in the isoxazolidine is directly attached to a nitrogen that is bonded to oxygen, causing an inductive downfield shift.
¹³C (N-CH₃)	~38.0 ppm	~45.5 ppm	The strong electron-withdrawing effect of the adjacent N-O bond in the isoxazolidine ring shifts the N-methyl carbon downfield.

Table 2: FT-IR and Mass Spectrometry Markers

Technique	1,3-Oxazolidine Target	Isoxazolidine Analog	Structural Causality / Assignment
FT-IR	1080–1150 cm⁻¹ (Strong)	1020–1050 cm⁻¹ (Medium)	1,3-oxazolidines exhibit strong, coupled C-O-C and C-N-C asymmetric stretching. Isoxazolidines display a diagnostic N-O stretch[4].
ESI-MS	[M+H]⁺ (m/z 222), [M-ArCHO]⁺	[M+H]⁺ (m/z 222), [M-O]⁺	1,3-oxazolidines readily fragment via retro-cycloaddition in the source. Isoxazolidines primarily undergo N-O bond cleavage.

Experimental Protocols: A Self-Validating Workflow

To ensure absolute trustworthiness in your structural assignment, you must employ a self-validating system where sample preparation preserves the fragile heterocycles, and orthogonal techniques (NMR, IR, MS) cross-verify the core structure.

Step 1: Sample Preparation & Solvent Selection (Critical)

• Action: Pass CDCl₃ through a short plug of basic alumina (Brockmann Grade I) immediately prior to sample dissolution.

• Causality: 1,3-oxazolidines are highly sensitive to trace acid[1]. Standard CDCl₃ generates DCl over time via photolytic degradation. Failing to neutralize the solvent will result in artifactual ring-opening, yielding spectra contaminated with the acyclic Schiff base or starting amino alcohol[3]. Isoxazolidines do not require this, but standardizing the protocol ensures comparative integrity.

Step 2: NMR Acquisition (1D and 2D)

• Action: Acquire ¹H, ¹³C, and ¹H-¹³C HSQC spectra at 298 K.

• Causality: 1D spectra alone can be misleading if impurities are present. The HSQC experiment is the ultimate self-validator: it will definitively link the highly deshielded ~5.20 ppm proton to the ~92.5 ppm carbon, proving the existence of the intact O-C-N aminal linkage of the 1,3-oxazolidine.

Step 3: FT-IR Analysis

• Action: Utilize Attenuated Total Reflectance (ATR-FTIR) rather than traditional KBr pellets.

• Causality: KBr is hygroscopic. The absorbed water, combined with the extreme pressure of pellet formation, can initiate localized hydrolysis of the 1,3-oxazolidine ring. ATR allows for neat, pressure-free sample analysis, preserving the structural integrity of the heterocycle.

Step 4: ESI-MS Optimization

• Action: Run ESI-MS in positive ion mode with a lowered capillary voltage/fragmentor voltage (e.g., < 80 V).

• Causality: The N,O-acetal linkage is fragile in the gas phase. High voltages will cause in-source fragmentation (loss of the 2-methoxysalicylaldehyde moiety), leading the operator to mistake the fragment mass for the molecular ion. Soft ionization preserves the [M+H]⁺ peak for accurate comparison.

Spectroscopic Workflow Visualization

The following diagram maps the logical relationship between sample handling, orthogonal analytical techniques, and the specific structural markers they validate.

Figure 1: Self-validating spectroscopic workflow for oxazolidine and isoxazolidine analogs.

References

• Synthesis of New Isoxazolidine Derivatives Utilizing the Functionality of N-Carbonylpyrazol-Linked Isoxazolidines. MDPI. 2

• Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. PubMed. 1

• Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism. PMC. 3

• SnCl2 Catalyzed Multicomponent Coupling: Synthesis of 1,3-Oxazolidine Derivates Using Paraform. RSC. 4

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• 1. Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Differences in reactivity between 2-methoxyphenyl and 4-methoxyphenyl substituted oxazolidines

Oxazolidines serve as crucial protecting groups, chiral auxiliaries, and prodrug scaffolds in pharmaceutical development. The structural stability of the oxazolidine ring—and its propensity to undergo ring-chain tautomerism to the corresponding imine or iminium species—is heavily dictated by the substituents at the C2 position.

This guide provides an in-depth comparative analysis of the reactivity differences between 2-(2-methoxyphenyl) and 2-(4-methoxyphenyl) substituted oxazolidines. By exploring the interplay of electronic resonance, steric hindrance, and neighboring group participation, researchers can rationally select the appropriate substituent for targeted drug development and synthetic workflows.

Mechanistic Fundamentals: Electronic vs. Steric Drivers

The reactivity of 2-aryloxazolidines is primarily governed by the rate of C–O bond cleavage, which leads to the formation of an electrophilic iminium ion[1]. The position of the methoxy group on the C2-aryl ring drastically alters the energy landscape of this transformation.

• 2-(4-Methoxyphenyl)oxazolidines (Para-Substitution): The para-methoxy group exerts a strong electron-donating resonance effect (+M). This pure electronic effect stabilizes the developing positive charge at the benzylic position during transition state formation, facilitating the generation of the iminium ion[2]. Because the substituent is distal to the oxazolidine core, there is no steric penalty, resulting in a highly stable, closed-ring ground state.

• 2-(2-Methoxyphenyl)oxazolidines (Ortho-Substitution): The ortho-methoxy group provides similar +M stabilization, but its proximity introduces significant steric clash with the oxazolidine ring substituents (e.g., the N-alkyl group or C4/C5 protons)[3]. This steric bulk causes ground-state destabilization , effectively lowering the activation energy barrier for ring opening. Furthermore, the ortho-oxygen lone pairs can participate in bidentate metal chelation or stabilize the iminium intermediate via neighboring group participation, fundamentally altering the reaction trajectory compared to the para-isomer.

Mechanistic pathway of acid-catalyzed oxazolidine ring opening.

Comparative Reactivity Data

The following table summarizes the quantitative and qualitative reactivity differences between the two regioisomers, providing a baseline for predicting their behavior in complex synthetic environments.

Parameter	2-(4-Methoxyphenyl)oxazolidine	2-(2-Methoxyphenyl)oxazolidine
Primary Electronic Effect	+M Resonance (Para)	+M Resonance (Ortho)
Steric Hindrance at C2	Minimal	Significant
Ground State Stability	High (Stable closed ring)	Low (Steric destabilization)
Ring-Chain Equilibrium	Strongly favors closed oxazolidine	Shifted toward open imine/iminium
Hydrolysis Kinetics	Fast (Resonance stabilized TS)	Very Fast (Ground state destabilization)
Metal Chelation Potential	None	High (Bidentate via N and o-OMe)
Solvent Isotope Effect (D₂O)	Slower rate (k_H / k_D > 1)[2]	Slower rate (k_H / k_D > 1)

Experimental Design & Self-Validating Protocols

To objectively measure these reactivity differences, researchers must employ protocols that isolate kinetic variables and validate intermediate states. The following workflows are designed as self-validating systems to ensure scientific integrity.

Self-validating experimental workflow for oxazolidine reactivity profiling.

Protocol A: Synthesis and Ground-State Validation

Objective: Synthesize the target oxazolidines while preventing premature ring-opening. Causality: The condensation of an amino alcohol with an aldehyde is a reversible equilibrium. Utilizing a Dean-Stark apparatus removes water via azeotropic distillation, driving the reaction to completion according to Le Chatelier's principle.

• Reaction Setup: Combine 1.0 equivalent of the chosen amino alcohol and 1.05 equivalents of either 4-methoxybenzaldehyde or 2-methoxybenzaldehyde in anhydrous toluene. Add a catalytic amount of p-toluenesulfonic acid (p-TsOH).

• Distillation: Reflux the mixture under a Dean-Stark trap for 12 hours until water evolution ceases.

• Isolation: Cool to room temperature, wash with saturated aqueous NaHCO₃ to neutralize the acid catalyst (preventing hydrolysis), and concentrate under reduced pressure.

• Self-Validation (NMR): Analyze the crude mixture via ¹H NMR (CDCl₃). The C2-methine proton of the closed oxazolidine must appear as a distinct singlet or doublet at ~5.0–5.5 ppm [3]. If the reaction has stalled at the open imine intermediate, a highly deshielded signal at ~8.0–8.5 ppm will be observed. Do not proceed to kinetic assays if the imine signal exceeds 5% integration.

Protocol B: Kinetic Isotope Hydrolysis Assay

Objective: Quantify the rate of ring-opening and confirm the mechanism. Causality: By introducing D₂O, researchers can measure the kinetic isotope effect (KIE). Literature confirms that the ring-opening of 2-(p-methoxyphenyl)oxazolidines proceeds ~2.65 times slower in D₂O than in H₂O, proving that solvent participation is integral to the rate-determining step[2].

• Sample Preparation: Dissolve 0.1 mmol of the validated oxazolidine in 0.5 mL of CD₃CN.

• Initiation: Inject 0.1 mL of D₂O containing a standardized concentration of formate buffer to initiate catalyzed ring opening[2].

• Monitoring: Immediately insert the sample into the NMR spectrometer. Acquire ¹H NMR spectra at 5-minute intervals at a constant temperature (e.g., 25 °C).

• Self-Validation (Mass Balance): Track the exponential decay of the C2-methine proton (~5.2 ppm) and the concomitant appearance of the free aldehyde proton (~9.8 ppm). The system is self-validating because the sum of the integrations for the starting material and the hydrolysis product must remain constant throughout the assay. A deviation indicates side reactions (e.g., polymerization or irreversible trapping).

References

• [1] Oxazolidine Ring Opening and Isomerization to (E)-Imines. Asymmetric Synthesis of Aryl-α-fluoroalkyl Amino Alcohols | Organic Letters - ACS Publications |1

• [2] Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy | ResearchGate | 2

• [3] Synthesis of Oxazolidines and Dihydroxazines via Cyclization of α-Aminated Ketones | The Journal of Organic Chemistry - ACS Publications | 3

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine

This guide provides essential safety protocols for researchers, scientists, and drug development professionals handling 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine. In the absence of a specific Safety Data Sheet (SDS) for this exact compound, this document synthesizes data from structurally similar oxazolidine compounds to establish a robust framework for personal protection. The causality behind each recommendation is explained to ensure a deep understanding of the safety measures.

Hazard Assessment: An Evidence-Based Approach

A critical aspect of some oxazolidines is their potential to act as "formaldehyde donors" through hydrolysis, which introduces the risk of sensitization.[6] Therefore, a conservative approach to PPE is warranted.

Table 1: Summary of Potential Hazards for the Oxazolidine Chemical Class

Hazard Type	Description	Primary Sources
Skin Irritation & Sensitization	May cause skin irritation and allergic skin reactions upon contact.[1][2][4]	Safety Data Sheets for analogous compounds
Eye Damage	Poses a risk of serious eye irritation or damage.[1][2][3][5]	Safety Data Sheets for analogous compounds
Acute Toxicity (Oral)	Harmful if swallowed.[1][2]	Safety Data Sheets for analogous compounds
Respiratory Irritation	May cause respiratory irritation if inhaled as a dust, vapor, or aerosol.[2][5]	Safety Data Sheets for analogous compounds
Aquatic Toxicity	Some related compounds are toxic to aquatic life with long-lasting effects.[2]	Safety Data Sheets for analogous compounds

Core PPE Recommendations: A Multi-Layered Defense

The selection of PPE must be based on a risk assessment of the specific procedure being performed. The following recommendations provide a baseline for handling 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine in a laboratory setting.

Hand Protection: The First Line of Defense

• Requirement: Chemically resistant gloves are mandatory.

• Causality: The primary route of exposure and the most common cause of skin irritation and sensitization is direct skin contact.[1][2]

• Recommended Glove Type: Nitrile gloves meeting the ASTM D6978 standard are recommended for their resistance to a broad range of chemicals.[7] Neoprene may also be suitable.[8]

• Protocol:

  • Always inspect gloves for tears or holes before use.

  • Practice double-gloving if there is a significant risk of splashing or for prolonged handling tasks.

  • Remove and replace gloves immediately if they become contaminated.

  • Wash hands thoroughly with soap and water after removing gloves.[1][7]

Eye and Face Protection: Shielding Against Splashes

• Requirement: Safety goggles or glasses with side shields are the minimum requirement. A face shield should be worn over safety glasses when there is a risk of splashing.

• Causality: Oxazolidine-class compounds are documented to cause serious eye irritation and damage.[2][3] A splash to the eyes could result in significant injury.

• Protocol:

  • Wear ANSI Z87.1-compliant (or equivalent standard) safety glasses with side shields at all times in the laboratory.

  • When handling larger volumes (>50 mL) or performing reactions with a potential for splashing (e.g., heating, pressure changes, quenching), a face shield must be worn in addition to safety glasses.

Body Protection: Preventing Dermal Absorption

• Requirement: A long-sleeved, impermeable laboratory coat is required.

• Causality: To prevent accidental skin contact from spills and splashes, a barrier between your personal clothing and the chemical is essential.[7][9]

• Protocol:

  • Ensure the lab coat is fully buttoned and the cuffs are snug.

  • Remove the lab coat before leaving the laboratory to prevent the spread of contamination.[1]

  • If significant contamination occurs, remove the lab coat immediately and safely.

Respiratory Protection: When Engineering Controls are Insufficient

• Requirement: Respiratory protection is generally not required when handling small quantities in a well-ventilated area or a chemical fume hood. However, it should be considered if there is a risk of aerosolization or if handling large quantities.

• Causality: While the vapor pressure of this specific compound is unknown, related compounds can cause respiratory irritation.[2][5] Handling powders or creating aerosols can increase inhalation risk.

• Protocol:

  • All handling of 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine should ideally be performed within a certified chemical fume hood to minimize vapor inhalation.

  • If handling outside of a fume hood is unavoidable and there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8][9] All respirator use must be in accordance with a documented institutional respiratory protection program.

Operational Plans: Step-by-Step Protocols

A disciplined approach to donning and doffing PPE is critical to its effectiveness and prevents cross-contamination.

Donning (Putting On) PPE Protocol

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Gown/Lab Coat: Put on the impermeable lab coat, ensuring complete coverage.

• Gloves: Don the first pair of gloves (if double-gloving).

• Second Pair of Gloves (optional): If double-gloving, pull the second pair over the first, ensuring the cuff of the outer glove goes over the cuff of the lab coat sleeve.

• Eye/Face Protection: Put on safety glasses and a face shield if required.

Doffing (Removing) PPE Protocol

This sequence is designed to move from most contaminated to least contaminated.

• Outer Gloves (if used): Remove the outer pair of gloves, turning them inside out as you pull them off. Dispose of them immediately.

• Gown/Lab Coat: Unbutton the lab coat. Roll it down from the shoulders, turning it inside out to contain any contamination on the exterior.

• Face/Eye Protection: Remove the face shield and/or safety glasses from the back to the front.

• Inner Gloves: Remove the final pair of gloves, again turning them inside out.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[1]

Disposal Plan: Managing Contaminated Materials

Proper disposal is a critical final step in the safe handling of chemicals.

• Contaminated PPE: All used gloves, disposable lab coats, and other contaminated materials should be considered hazardous waste.

  • Place them in a designated, sealed, and clearly labeled hazardous waste container.[10]

• Chemical Waste: Unused or waste 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine must be disposed of as hazardous chemical waste.

  • Do not pour down the drain.[11][12]

  • Collect in a compatible, sealed, and labeled waste container.

  • Follow all local, state, and federal regulations for hazardous waste disposal.[8]

Visual Workflow for PPE Selection

The following diagram illustrates a logical workflow for selecting the appropriate level of PPE based on the experimental context.

Caption: PPE selection workflow for handling 2-(2-Methoxyphenyl)-3,4,4-trimethyl-1,3-oxazolidine.

References

• Safety Data Sheet: 2-Oxazolidinone . Chemos GmbH&Co.KG.

• Material Safety Data Sheet - (4S)-4-Methyl-2-oxazolidinone . Cole-Parmer.

• Safety data sheet . BASF.

• 2-Ethyl-2-Oxazoline Safety Data Sheet . ChemPoint.com.

• Safety Data Sheet . Generic.

• Safety data sheet . Carl ROTH.

• Substituted Oxazolidines: Human health tier II assessment . Australian Government Department of Health.

• Safety data sheet . Carl ROTH.

• PERSONAL PROTECTIVE EQUIPMENT . ASHP Publications.

• Dossier content - ECHA CHEM . ECHA.

• Safety Data Sheet . International AkzoNobel.

• Safety Data Sheet . CymitQuimica.

• SAFETY DATA SHEET . Tokyo Chemical Industry.

• SAFETY DATA SHEET . Evonik.

• Safety Data Sheet . TargetMol.

• Public report - 2-Oxazolidinone, 3-ethenyl-5-methyl . Australian Industrial Chemicals Introduction Scheme (AICIS).

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